Cas no 64924-64-7 (Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-)

• Product Name: Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-
• CAS No: 64924-64-7
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 516028
• PubChem ID: 103462
• Update Time: 2025-04-19

Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,3-dimethyl-4-(1-methylcyclohexyl)-
• 2,3-dimethyl-4-(1-methylcyclohexyl)phenol
• 4-(1-methylcyclohexyl)-2,3-xylenol
• Phenol, 5,6-dimethyl-4-(1-methylcyclohexyl)

• Inchi： 1S/C15H22O/c1-11-12(2)14(16)8-7-13(11)15(3)9-5-4-6-10-15/h7-8,16H,4-6,9-10H2,1-3H3
• InChI Key： IBXKOKAKJWMSJX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1C)C1(C)CCCCC1

Computed Properties

• Exact Mass: 218.16716
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols